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Compound of Interest

Compound Name: AM-92016 hydrochloride

Cat. No.: B2836953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

professional medical or safety advice. AM-92016 hydrochloride is a research chemical and

should only be handled by trained professionals in a laboratory setting. Always consult the

most up-to-date Safety Data Sheet (SDS) from your supplier before handling this compound.

Introduction
AM-92016 hydrochloride is a potent research compound identified as a specific blocker of the

time-dependent delayed rectifier potassium current (IK).[1] Its ability to modulate ion channel

activity makes it a valuable tool in cardiovascular and neuroscience research. However, its

potent biological activity and the limited availability of comprehensive toxicological data

necessitate stringent safety and handling protocols. This guide provides an in-depth overview

of the known safety information, recommended handling procedures, and relevant

experimental considerations for AM-92016 hydrochloride to ensure the safety of laboratory

personnel and the integrity of research data.

Compound Identification and Properties
A clear understanding of the physical and chemical properties of AM-92016 hydrochloride is

fundamental to its safe handling.
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Property Value Reference

Chemical Name

1-(4-

Methanesulfonamidophenoxy)-

3-(N-methyl-3,4-

dichlorophenylethylamino)-2-

propanol hydrochloride

[1]

Molecular Formula C₁₉H₂₄Cl₂N₂O₄S·HCl [1]

Molecular Weight 483.84 g/mol [1]

CAS Number 133229-11-5 [1]

Appearance Solid powder N/A

Purity Typically ≥98% (HPLC) [1]

Solubility Soluble in DMSO N/A

Storage

Desiccate at room

temperature. For long-term

storage, refer to the supplier's

recommendation, which is

often at -20°C.

[1]

Hazard Identification and Toxicological Information
A critical aspect of safely handling AM-92016 hydrochloride is the awareness of its potential

hazards. The toxicological properties of this compound have not been fully investigated, and

therefore, it should be treated as a potentially hazardous substance.
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Hazard Category Information Citation

Acute Toxicity

No data available. The

absence of data necessitates

handling with a high degree of

caution.

[2]

Skin Corrosion/Irritation
No data available. Avoid direct

skin contact.
[2]

Serious Eye Damage/Irritation
No data available. Avoid

contact with eyes.
[2]

Respiratory or Skin

Sensitization

No data available. Avoid

inhalation of dust.
[2]

Germ Cell Mutagenicity No data available. [2]

Carcinogenicity No data available. [2]

Reproductive Toxicity No data available. [2]

Specific Target Organ Toxicity

(Single Exposure)
No data available. [2]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available. [2]

Aspiration Hazard No data available. [2]

Note: The consistent "No data available" across multiple toxicological endpoints underscores

the need for a precautionary approach. All routes of exposure (inhalation, ingestion, skin, and

eye contact) should be considered potentially harmful.

Biological Activity and Associated Hazards
AM-92016 hydrochloride is a specific blocker of the delayed rectifier potassium current (IK), a

key component in the repolarization phase of the cardiac action potential.[1]

Mechanism of Action: By blocking IK, AM-92016 hydrochloride prolongs the action potential

duration. This is the basis for its investigation as a potential Class III antiarrhythmic agent.
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Known In Vivo Effects: Studies in animal models have shown that AM-92016 hydrochloride
can exhibit proarrhythmic and prohypertensive activity.[1] In one study, administration to

anesthetized guinea pigs and pigs resulted in an increased heart rate, blood pressure, and a

shortened time to the onset of ventricular fibrillation induced by other agents.[2] These

findings indicate that the compound can have significant cardiovascular effects and should

be handled with appropriate containment, especially during in vivo experiments.
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Figure 1: Signaling pathway of AM-92016 hydrochloride's effect on cardiac myocyte
repolarization.

Personal Protective Equipment (PPE)
Due to the uncharacterized toxicological profile of AM-92016 hydrochloride, a comprehensive

PPE strategy is mandatory to prevent exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile rubber).

Double gloving is

recommended.

Provides a barrier against skin

contact. Double gloving offers

additional protection in case of

a breach in the outer glove.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

An apron or coveralls may be

necessary for larger quantities

or when there is a potential for

splashing.

Minimizes skin exposure.

Respiratory Protection

For operations that may

generate dust or aerosols

(e.g., weighing, preparing

stock solutions), a NIOSH-

approved respirator with an

appropriate particulate filter

(e.g., N95 or higher) is

recommended. All respiratory

protection should be used in

the context of a

comprehensive respiratory

protection program.

Prevents inhalation of the

compound.

Safe Handling and Storage
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A systematic approach to handling and storage is crucial to minimize the risk of exposure.

Engineering Controls
Primary Containment: All work with solid AM-92016 hydrochloride should be conducted in a

certified chemical fume hood, a ventilated balance enclosure, or a glove box.

Secondary Containment: Use of secondary containers (e.g., a beaker or tray) is

recommended to contain spills.

General Handling Practices
Avoid Dust Formation: Handle the solid compound carefully to avoid generating dust.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to

prevent splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling, before

breaks, and at the end of the workday. Do not eat, drink, or smoke in the laboratory.

Storage
Short-term: Store in a tightly sealed, light-resistant container in a cool, dry, and well-

ventilated area.

Long-term: Adhere to the manufacturer's recommendations, which is typically -20°C for long-

term storage.

Incompatibilities: Keep away from strong oxidizing agents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b2836953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2836953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Experiment

Review SDS & Conduct
Risk Assessment

Prepare Work Area
(Fume Hood, Spill Kit)

Don Appropriate PPE

Weigh Compound in
Ventilated Enclosure

Prepare Stock Solution
in Fume Hood

Perform Experiment

Decontaminate Work
Surfaces & Equipment

Segregate & Label
Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Figure 2: Logical workflow for the safe handling of AM-92016 hydrochloride.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material and place it in a

sealed container for disposal. Ventilate the area

and wash the spill site after material pickup is

complete.

Experimental Protocols: A Representative Example
While specific, detailed published protocols for AM-92016 hydrochloride are not readily

available, the following represents a generalized protocol for studying the effect of a potassium

channel blocker on isolated cardiac myocytes using the patch-clamp technique. This should be

adapted based on the specific experimental goals and laboratory safety protocols.
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Objective
To characterize the inhibitory effect of AM-92016 hydrochloride on the delayed rectifier

potassium current (IK) in isolated ventricular myocytes.

Materials
Isolated ventricular myocytes

External solution (e.g., Tyrode's solution)

Internal solution (pipette solution)

AM-92016 hydrochloride stock solution (e.g., 10 mM in DMSO)

Patch-clamp rig (amplifier, micromanipulator, perfusion system, data acquisition system)

Borosilicate glass capillaries for patch pipettes

Methodology
Cell Preparation: Isolate ventricular myocytes from an appropriate animal model using

established enzymatic digestion protocols.

Solution Preparation: Prepare and filter all external and internal solutions. Prepare working

concentrations of AM-92016 hydrochloride by diluting the stock solution in the external

solution on the day of the experiment.

Pipette Fabrication: Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-

4 MΩ when filled with the internal solution.

Whole-Cell Configuration:

Obtain a gigaohm seal between the patch pipette and a single myocyte.

Rupture the cell membrane to achieve the whole-cell configuration.

Data Acquisition:
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Clamp the cell membrane potential at a holding potential of -80 mV.

Apply a series of depolarizing voltage steps to elicit IK.

Record baseline currents in the absence of the drug.

Perfuse the cell with the external solution containing the desired concentration of AM-
92016 hydrochloride and record the currents.

Perform a washout by perfusing with the drug-free external solution.

Data Analysis:

Measure the peak IK amplitude at each voltage step before, during, and after drug

application.

Calculate the percentage of current inhibition at each concentration of AM-92016
hydrochloride.

Construct a concentration-response curve to determine the IC₅₀ of the compound.

Waste Disposal
All waste contaminated with AM-92016 hydrochloride, including unused compound, empty

containers, contaminated PPE, and experimental materials, must be disposed of as hazardous

waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not

dispose of this material down the drain or in the regular trash.

Conclusion
AM-92016 hydrochloride is a valuable research tool with significant potential for

cardiovascular and neurological research. However, the lack of comprehensive toxicological

data mandates a highly cautious and systematic approach to its handling. By adhering to the

principles of risk assessment, utilizing appropriate engineering controls and personal protective

equipment, and following established safe handling procedures, researchers can minimize the

risks associated with this potent compound and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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